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Introduction
Picarbutrazox is a novel systemic fungicide belonging to the tetrazolyloxime chemical class,

developed for the control of oomycete pathogens.[1][2][3] First registered by the U.S.

Environmental Protection Agency (EPA) in 2021, it provides a new tool for managing diseases

caused by Pythium, Phytophthora, and various downy mildew species (Bremia, Peronospora,

Pseudoperonospora) in a range of crops and turf.[3][4][5][6] This technical guide provides a

comprehensive overview of its classification, mode of action, resistance profile, and the

experimental data supporting its use.

FRAC Classification and Mode of Action
The Fungicide Resistance Action Committee (FRAC) has classified Picarbutrazox into Group

U17.[1][2][3][4][7] The "U" designation signifies a currently unknown mode of action.[2][7] This

classification underscores its novelty and importance in resistance management strategies.

Picarbutrazox is the first registered fungicide from the tetrazolyloxime chemical group.[2]

While the precise biochemical target site is still under investigation, research suggests

Picarbutrazox disrupts critical cellular processes within oomycetes.[2] One theory posits that it

interferes with the biosynthesis of phospholipids, which compromises the integrity and normal

function of the pathogen's cellular membrane.[8] This disruption manifests in distinct

morphological changes, including the swelling and hyperbranching of mycelia.[2][8]
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Furthermore, it has been observed to inhibit key stages of the pathogen lifecycle, such as

zoospore formation, zoospore encystment, and cystospore germination.[8][9]
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Caption: Hypothesized mode of action pathway for Picarbutrazox.

Resistance Classification and Management
A key advantage of Picarbutrazox is its unique mode of action, which places it in a distinct

category from existing oomycete-targeting fungicides. Crucially, studies have demonstrated no

cross-resistance between Picarbutrazox and fungicides from other major chemical groups,

including:

Phenylamides (PAs)

Quinone outside Inhibitors (QoIs)

Carboxylic Acid Amides (CAAs)[2][3][8][10]

This lack of cross-resistance makes Picarbutrazox an invaluable tool for fungicide resistance

management programs.[1][2] It can be effectively rotated or used in mixtures with fungicides
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that have different modes of action, reducing the selection pressure for resistance to any single

chemistry.[1] Its introduction provides a new solution for managing Pythium populations that

may have developed reduced sensitivity to other fungicides like mefenoxam and ethaboxam.[3]

The resistance risk for Picarbutrazox itself is currently categorized by FRAC as "not known".

[7][10][11]
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Caption: Role of Picarbutrazox in a fungicide resistance management program.

Data Presentation: Efficacy and Sensitivity
Quantitative studies have demonstrated the high intrinsic activity of Picarbutrazox against a

wide range of oomycete pathogens.

Parameter Value Pathogen(s) Source

Mean EC₅₀ Value 0.000376 mg a.i./L
528 isolates across 40

Pythium species
[3]

EC₅₀ Value Range
0.0013 - 0.0483 µg

a.i./mL

189 isolates across 29

species

(Phytophthora,

Pythium, etc.)

[12]

Table 1: In Vitro Sensitivity of Oomycete Species to Picarbutrazox.
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Field trials have confirmed its efficacy, showing performance comparable or superior to

commercial standards.

Treatment (Rate) Location
Percent Disease
Index (PDI) on
Leaves

Marketable Yield
(t/ha)

Picarbutrazox 100 SC

(1250 ml/ha)
Nashik, India 9.31 24.87

Picarbutrazox 100 SC

(1250 ml/ha)
Sangli, India 7.13 25.31

Table 2: Efficacy of Picarbutrazox Against Downy Mildew (Plasmopara viticola) on Grapes.[8]

Fungicide Average Disease Control (%)

Picarbutrazox 92%

Mefenoxam 89%

Cyazofamid 87%

Table 3: Comparative Efficacy Against Pythium Diseases on Turf.[1]

Treatment Plant Count / Acre Yield (bushels / acre)

Untreated Seed ~22,000 166

Picarbutrazox Treated Seed ~28,500 (~29% increase) 198 (~19% increase)

Table 4: Impact of Picarbutrazox Seed Treatment on Corn Against Pythium spp.[1]

Experimental Protocols
Protocol 1: In Vitro Sensitivity of Pythium Species
This protocol is based on the methodology used to establish baseline sensitivity to

Picarbutrazox.[3]
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Isolate Collection and Identification: A total of 528 isolates representing 40 different Pythium

species were sourced from infected corn, soybean, and cotton plants from 17 U.S. states.[3]

Additional isolates were obtained from university collections. Species-level identification was

confirmed using both morphological and molecular tools.[3]

Mycelial Growth Inhibition Assay: The sensitivity of each isolate was determined in vitro.

Isolates were grown on media amended with technical-grade Picarbutrazox.

Concentration Series: A range of concentrations was used to determine the inhibition curve:

0, 0.00001, 0.0001, 0.001, 0.01, and 0.1 mg/L.[3]

Data Analysis and EC₅₀ Calculation: Mycelial growth was measured after a set incubation

period. The effective concentration required to inhibit mycelial growth by 50% (EC₅₀) was

calculated for each isolate by regressing the relative growth inhibition against the log-

transformed fungicide concentrations.[3]
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Caption: Experimental workflow for in vitro sensitivity testing of Pythium.

Protocol 2: Field Efficacy Against Grape Downy Mildew
This protocol describes the field evaluation of Picarbutrazox for controlling Plasmopara

viticola.[8]

Trial Location and Crop: Field trials were conducted at two locations in Maharashtra, India

(Nashik and Sangli) over two consecutive seasons.[8] Grape varieties used were 'Super

Sonaka' and 'Thompson Seedless'.[8]

Experimental Design: The trial was laid out in a randomized block design.
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Treatments: Picarbutrazox 100 SC was evaluated at four different application rates: 500,

750, 1000, and 1250 ml/ha, alongside an untreated control and commercial standards.[8]

Application Schedule: A total of four foliar sprays were applied. The first application was

preventive, with three subsequent curative sprays applied upon the first observation of

disease symptoms.[8]

Data Collection:

Disease Assessment: The Percent Disease Index (PDI) was calculated based on the

severity of downy mildew on leaves and berries at regular intervals.[8]

Yield Assessment: At harvest, the total marketable fruit yield was recorded for each

treatment plot and converted to tonnes per hectare (t/ha).[8]

Phytotoxicity Assessment: Plants were visually inspected for any signs of phytotoxicity,

including leaf tip injury, wilting, necrosis, epinasty, and fruit injury.[8]

Conclusion
Picarbutrazox represents a significant advancement in the management of oomycete

diseases. Its classification in the unique FRAC Group U17, coupled with its novel mode of

action, provides a much-needed tool to combat fungicide resistance.[2][4] Extensive in vitro

and field data have validated its high efficacy against economically important pathogens like

Pythium and downy mildews. For researchers and crop protection professionals,

Picarbutrazox offers a potent and reliable component for integrated disease management

programs, ensuring sustainable control of oomycete pathogens while mitigating the risk of

resistance development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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